Cas no 1218790-26-1 (1-BOC-7-Methoxyindole-3-boronic acid, pinacol ester)
1218790-26-1 structure
Product Name:1-BOC-7-Methoxyindole-3-boronic acid, pinacol ester
CAS No:1218790-26-1
MF:C20H28BNO5
MW:373.251026153564
MDL:MFCD14155739
CID:857512
PubChem ID:53217201
Update Time:2025-04-19
1-BOC-7-Methoxyindole-3-boronic acid, pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- 1-BOC-7-METHOXYINDOLE-3-BORONIC ACID, PINACOL ESTER
- tert-Butyl 7-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate
- DTXSID20682302
- MFCD14155739
- 1H-Indole-1-carboxylic acid, 7-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dimethylethyl ester
- BS-21168
- CS-0173862
- 1-BOC-7-Methoxyindole-3-boronic acid pinacol ester
- AKOS015999327
- tert-Butyl7-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate
- DA-47130
- tert-butyl 7-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate
- 1218790-26-1
- F76820
- 1-BOC-7-Methoxyindole-3-boronic acid, pinacol ester
-
- MDL: MFCD14155739
- Inchi: 1S/C20H28BNO5/c1-18(2,3)25-17(23)22-12-14(13-10-9-11-15(24-8)16(13)22)21-26-19(4,5)20(6,7)27-21/h9-12H,1-8H3
- InChI Key: GXVNJKPEAWTIRL-UHFFFAOYSA-N
- SMILES: O1B(C2=CN(C(=O)OC(C)(C)C)C3C(=CC=CC2=3)OC)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 373.20600
- Monoisotopic Mass: 373.2060532g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 557
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- PSA: 58.92000
- LogP: 3.73230
1-BOC-7-Methoxyindole-3-boronic acid, pinacol ester Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-BOC-7-Methoxyindole-3-boronic acid, pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A199008888-1g |
tert-Butyl 7-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate |
1218790-26-1 | 95% | 1g |
$400.00 | 2023-09-03 | |
| TRC | B663158-25mg |
1-BOC-7-Methoxyindole-3-boronic acid, pinacol ester |
1218790-26-1 | 25mg |
$ 92.00 | 2023-04-18 | ||
| TRC | B663158-50mg |
1-BOC-7-Methoxyindole-3-boronic acid, pinacol ester |
1218790-26-1 | 50mg |
$ 150.00 | 2023-04-18 | ||
| TRC | B663158-100mg |
1-BOC-7-Methoxyindole-3-boronic acid, pinacol ester |
1218790-26-1 | 100mg |
$ 224.00 | 2023-04-18 | ||
| TRC | B663158-250mg |
1-BOC-7-Methoxyindole-3-boronic acid, pinacol ester |
1218790-26-1 | 250mg |
$ 397.00 | 2023-04-18 | ||
| abcr | AB273840-250 mg |
1-BOC-7-Methoxyindole-3-boronic acid, pinacol ester; 95% |
1218790-26-1 | 250mg |
€416.00 | 2023-04-26 | ||
| abcr | AB273840-1 g |
1-BOC-7-Methoxyindole-3-boronic acid, pinacol ester; 95% |
1218790-26-1 | 1g |
€807.00 | 2023-04-26 | ||
| Chemenu | CM136490-250mg |
tert-Butyl 7-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate |
1218790-26-1 | 95% | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM136490-1g |
tert-Butyl 7-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate |
1218790-26-1 | 95% | 1g |
$*** | 2023-04-03 | |
| eNovation Chemicals LLC | Y1256921-100mg |
1H-Indole-1-carboxylic acid, 7-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dimethylethyl ester |
1218790-26-1 | 95% | 100mg |
$175 | 2024-06-08 |
1-BOC-7-Methoxyindole-3-boronic acid, pinacol ester Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
1218790-26-1 (1-BOC-7-Methoxyindole-3-boronic acid, pinacol ester) Related Products
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- 777061-36-6(1-BOC-indole-5-boronic acid, pinacol ester)
- 1218790-23-8(tert-butyl 6-cyano-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate)
- 1218790-24-9(1-BOC-6-chloroindole-3-boronic acid, pinacol ester)
- 1024677-85-7(1-Boc-5-bromoindole-3-boronic Acid Pinacol Ester)
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